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Compound of Interest

Compound Name: Diphenyl vinyl phosphate

CAS No.: 33552-07-7

Cat. No.: B7987268

Get Quote

Executive Summary: The Strategic Choice
In the architecture of drug discovery and complex molecule synthesis, the choice between Vinyl

Phosphates (enol phosphates) and Vinyl Bromides is rarely about simple reactivity. It is a

strategic decision dictated by the availability of the starting material and the regiochemical

fidelity required.

Vinyl Bromides are the classical standard: highly reactive, well-understood, but often require

synthesis from alkynes or hydrazones, which can limit regiocontrol.

Vinyl Phosphates are the "Ketone Shortcut": they allow the direct, regioselective

transformation of ketones into cross-coupling partners, bypassing the need for unstable

halides. While slightly less reactive than bromides, their stability and ease of access make

them indispensable for late-stage functionalization.

Mechanistic Profiling & Reactivity
To understand the performance gap, we must analyze the Oxidative Addition (OA) step, which

is typically the rate-determining step (RDS) in Pd-catalyzed cycles for these electrophiles.
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Leaving Group Ability & OA Rates
The rate of oxidative addition to Pd(0) generally follows the order of bond dissociation energy

and leaving group lability.

Reactivity Hierarchy:

Vinyl Bromides: Exhibit rapid OA kinetics. They are compatible with standard phosphine

ligands (e.g., PPh3, dppf).

Vinyl Phosphates: Possess a stronger

bond compared to the

bond. Consequently, they often require electron-rich, bulky ligands (e.g., SPhos, XPhos) or
higher reaction temperatures to facilitate the OA step. However, they are significantly more
stable to hydrolysis and silica gel chromatography than vinyl triflates.
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Figure 1: Strategic decision tree for selecting coupling partners based on substrate origin.

Performance Comparison Data
The following data synthesizes representative performance metrics from literature (e.g., J. Org.

Chem., Organometallics) comparing these electrophiles in Suzuki-Miyaura coupling.

Table 1: Comparative Efficiency
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Feature Vinyl Bromide Vinyl Phosphate

Precursor Alkyne / Hydrazone Ketone (Enolate)

Atom Economy High (if from alkyne)
Lower (loss of phosphate

group)

Stability Moderate (light sensitive) High (shelf-stable, silica stable)

Oxidative Addition
Fast (

)

Slower (

)

Typical Yield 85–98% 75–92%

Ligand Requirement
Standard (PPh

, dppf)

Specialized (SPhos, XPhos,

dppf)

Regioselectivity Dictated by hydrobromination
Dictated by enolization (Kinetic

vs. Thermo)

Experimental Protocols
Protocol A: Synthesis of Vinyl Phosphates (From
Ketones)
Objective: Convert 4-tert-butylcyclohexanone to the corresponding enol phosphate.

Reagents:

Ketone substrate (1.0 equiv)

Lithium Diisopropylamide (LDA) or LiHMDS (1.1 equiv)

Diphenyl chlorophosphate (

) (1.2 equiv)

THF (anhydrous)

Workflow:
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Enolization: Cool a solution of LDA in THF to -78°C. Add the ketone dropwise. Stir for 1 hour

to generate the kinetic enolate.

Trapping: Add diphenyl chlorophosphate (neat or in THF) dropwise to the enolate solution at

-78°C.

Warming: Allow the mixture to warm to 0°C over 2 hours.

Quench: Quench with sat.

, extract with

, and wash with brine.

Purification: Flash chromatography (Hexanes/EtOAc). Vinyl phosphates are generally stable

on silica.

Protocol B: Suzuki-Miyaura Coupling (General
Procedure)
Applicable to both Bromides and Phosphates, though Phosphates benefit from longer reaction

times.

Reagents:

Electrophile (Vinyl Bromide or Phosphate) (1.0 equiv)

Boronic Acid/Pinacol Ester (1.2 equiv)

Catalyst:

(3-5 mol%)

Base:

(3.0 equiv) or

Solvent: THF:Water (10:1) or Dioxane[1]
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Workflow:

Setup: Charge a reaction vial with the electrophile, boronic acid, base, and Pd catalyst.

Inertion: Evacuate and backfill with Argon (3 cycles).

Solvation: Add degassed solvent.

Reaction:

Vinyl Bromides: Heat to 60°C for 4–6 hours.

Vinyl Phosphates:[2][3][4][5][6] Heat to 70–80°C for 8–12 hours.

Workup: Filter through Celite, concentrate, and purify via column chromatography.

Mechanistic Visualization
The catalytic cycle below highlights the divergence in the oxidative addition step.
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Figure 2: Palladium catalytic cycle.[3][4] Note that Oxidative Addition is the differentiating step

between the two electrophiles.[7]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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